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Compound of Interest

Compound Name: Cyclohexyl hexanoate

Cat. No.: B1596534

An In-depth Technical Guide to Cyclohexyl Hexanoate

This technical guide provides a comprehensive overview of the chemical properties, structure,
and synthesis of cyclohexyl hexanoate, tailored for researchers, scientists, and professionals
in drug development and chemical synthesis.

Introduction

Cyclohexyl hexanoate (CAS No. 6243-10-3) is an ester formed from the condensation of
cyclohexanol and hexanoic acid.[1] It is typically a colorless to pale yellow liquid characterized
by a fruity odor, which has led to its use in the fragrance and flavoring industries.[1] Structurally,
it consists of a cyclohexyl group attached to the oxygen of the carboxylate group of hexanoate.
Its non-polar nature dictates its solubility primarily in organic solvents with limited aqueous
solubility.[1][2]

Chemical Structure

The chemical structure of cyclohexyl hexanoate is fundamental to its physical and chemical
properties. The ester linkage is susceptible to hydrolysis under acidic or basic conditions.[1]

Caption: 2D structure of cyclohexyl hexanoate.

Physicochemical Properties
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A summary of the key physicochemical properties of cyclohexyl hexanoate is presented in the

tables below.

Table 1: Chemical Identifiers

Identifier Value
IUPAC Name cyclohexyl hexanoate[3]
Cyclohexyl caproate, Hexanoic acid, cyclohexyl
Synonyms
ester[1][2][3][4]
CAS Number 6243-10-3[1][2][3]

Molecular Formula

C12H2202[1][2][3][4]

SMILES CCCCCC(=0)OC1CCCCC1[2][3]
e INChl=1S/C12H2202/c1-2-3-5-10-12(13)14-11-
n
8-6-4-7-9-11/h11H,2-10H2,1H3[3]
InChiKey DTNOERNOMHQUCN-UHFFFAOYSA-N[3][4]

Table 2: Physical and Chemical Properties
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Property Value

Molecular Weight 198.30 g/mol [2][3]

Appearance Colorless to pale yellow liquid[1]

Odor Fruity, pineapple, sweet, apple[2]

Boiling Point 258 °C (estimated)[2], 267.8 °C at 760 mmHg[4]
Density 0.995 g/cm?3[4]

Flash Point 99.9 °C[4]

Vapor Pressure

0.0129 hPa @ 20°C (estimated), 0.0213 hPa @
25°C (estimated)[2]

Refractive Index

1.446[5]

XLogP3-AA

3.8[2]13]

Table 3: Solubility Data

Solvent Solubility (g/L) at 25°C
Water 0.15[2]

Ethanol 3425.38[2]

Methanol 3052.65[2]

Isopropanol 2911.67[2]

Experimental Protocols

Synthesis of Cyclohexyl Hexanoate via Fischer

Esterification

This protocol describes a general method for the synthesis of cyclohexyl hexanoate from

cyclohexanol and hexanoic acid using an acid catalyst.

Materials:
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e Cyclohexanol

e Hexanoic acid

e Strong acid catalyst (e.qg., sulfuric acid, p-toluenesulfonic acid)
e Anhydrous sodium sulfate (Na2S0a4)

o Saturated sodium bicarbonate (NaHCO3) solution
e Brine (saturated NaCl solution)

o Organic solvent (e.g., diethyl ether, ethyl acetate)
e Round-bottom flask

» Reflux condenser

e Separatory funnel

e Drying tube

e Heating mantle

e Magnetic stirrer and stir bar

Procedure:

 In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, combine
cyclohexanol (1.0 equivalent), hexanoic acid (1.2 equivalents), and a catalytic amount of a
strong acid (e.g., 5 mol% sulfuric acid).

e Heat the reaction mixture to reflux with constant stirring. The progress of the reaction can be
monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

e Once the reaction is complete (as indicated by the consumption of the limiting reagent),
allow the mixture to cool to room temperature.
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Dilute the reaction mixture with a suitable organic solvent (e.g., diethyl ether) and transfer it
to a separatory funnel.

Wash the organic layer sequentially with water, saturated sodium bicarbonate solution to
neutralize the acid catalyst, and finally with brine.

Dry the organic layer over anhydrous sodium sulfate.

Filter off the drying agent and concentrate the filtrate under reduced pressure to obtain the
crude cyclohexyl hexanoate.

Purify the crude product by vacuum distillation or column chromatography to yield the pure
ester.
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Caption: Experimental workflow for the synthesis of cyclohexyl hexanoate.

Hydrolysis of Cyclohexyl Hexanoate
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This protocol outlines the acid-catalyzed hydrolysis of cyclohexyl hexanoate back to its
constituent alcohol and carboxylic acid.[6]

Materials:

e Cyclohexyl hexanoate

» Strong acid catalyst (e.qg., sulfuric acid, hydrochloric acid)
o Water

e Organic solvent (e.g., diethyl ether)

» Saturated sodium bicarbonate solution

e Brine

e Anhydrous sodium sulfate

Procedure:

» To a round-bottom flask fitted with a reflux condenser, add cyclohexyl hexanoate (1
equivalent) and a large excess of water (10-20 equivalents).[6]

o Carefully add a catalytic amount of a strong acid (e.g., 10 mol% H2S0a4).[6]

o Heat the mixture to reflux with stirring for several hours, monitoring the reaction by TLC or
GC.[6]

» After completion, cool the mixture to room temperature and extract the products with an
organic solvent.[6]

e Wash the organic layer with saturated sodium bicarbonate solution and brine.[6]

o Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under
reduced pressure to obtain cyclohexanol and hexanoic acid.[6]

Spectral Data
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Spectroscopic data is crucial for the identification and characterization of cyclohexyl
hexanoate.

Table 4: Spectroscopic Data Summary

Technique Key Features

Spectral data available from sources such as

1H NMR

NIST.[3]

Spectral data available from sources such as
13C NMR

SpectraBase.[7]

Data available from NIST and SpectraBase,
IR Spectroscopy showing characteristic ester C=0 and C-O

stretching frequencies.[3][8][9]

Electron ionization mass spectra are available,
Mass Spectrometry (GC-MS) ) o i
with characteristic fragmentation patterns.[3][10]

Safety and Handling

Cyclohexyl hexanoate is considered air-sensitive.[11][12] Standard laboratory safety
precautions should be observed, including the use of personal protective equipment such as
gloves and safety glasses.[12] It is important to avoid contact with skin and eyes, as well as
inhalation or ingestion.[11][12] For detailed safety information, refer to the Safety Data Sheet
(SDS).[11][12]

Conclusion

Cyclohexyl hexanoate is a well-characterized ester with established physical and chemical
properties. Its synthesis is straightforward via Fischer esterification, and its structure can be
confirmed using standard spectroscopic techniques. While its primary application is in the
fragrance industry, a thorough understanding of its properties and synthesis is valuable for
chemists in various fields.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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